Cas no 656800-67-8 (4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one)

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one is a brominated tetrahydroindacenone derivative with a methyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. Its rigid polycyclic structure and bromine functionality make it suitable for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The saturated ring system enhances stability while maintaining reactivity at the ketone and bromine sites. Its well-defined molecular architecture is advantageous for constructing complex scaffolds in medicinal chemistry and materials science research. The compound is typically handled under inert conditions due to its sensitivity.

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one structure

656800-67-8 structure

Product Name:4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one

CAS No:656800-67-8

MF:C₁₃H₁₃BrO

MW:265.145723104477

MDL:MFCD13193765

CID:830108

PubChem ID:23547049

Update Time:2025-06-08

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
- 4-BROMO-2-METHYL-2, 3, 6, 7-TETRAHYDROS-INDACEN-1(5H)-ONE
- 4-bromo-2-methyl-3,5,6,7-tetrahydro-2H-s-indacen-1-one
- 4-bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2H)-one
- CIHJCNMNDZBXBD-UHFFFAOYSA-N
- G90831
- 4-Bromo-2-methylindacenone
- MFCD13193765
- 656800-67-8
- 4-bromo-2-methyl-2,3,6,7-tetrahydros-indacen-1(5H)-one
- SCHEMBL3685904
- MDL： MFCD13193765
- Inchi： 1S/C13H13BrO/c1-7-5-10-11(13(7)15)6-8-3-2-4-9(8)12(10)14/h6-7H,2-5H2,1H3
- InChI Key： CIHJCNMNDZBXBD-UHFFFAOYSA-N
- SMILES： BrC1=C2CCCC2=CC2C(C(C)CC=21)=O

Computed Properties

Exact Mass: 264.01499
Monoisotopic Mass: 264.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B927644-1g	4-Bromo-2-methyl-2,3,6,7-tetrahydro-s-indacen-1(5H)-one	656800-67-8	95%	1g	￥4,498.20	2022-09-02
Chemenu	CM185149-1g	4-bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2H)-one	656800-67-8	95%	1g	$***	2023-05-29
abcr	AB200600-10 g	4-Bromo-2-methylindacenone; .	656800-67-8		10g	€74.50	2022-03-04
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740088-1g	4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one	656800-67-8	98%	1g	￥252.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740088-5g	4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one	656800-67-8	98%	5g	￥618.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740088-10g	4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one	656800-67-8	98%	10g	￥1136.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740088-25g	4-Bromo-2-methyl-3,5,6,7-tetrahydro-s-indacen-1(2h)-one	656800-67-8	98%	25g	￥1948.00	2024-05-05
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